
Comparative Biological Activity Guide: (S)- and
(R)-5-Hexanolide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: (S)-5-Hexanolide

CAS No.: 16320-13-1

Cat. No.: B134414

Get Quote

-Hexalactone Enantiomers

Executive Summary
5-Hexanolide (syn.[1]

-Hexalactone) is a chiral saturated lactone critical to flavor chemistry and chemical ecology.
While often supplied as a racemate (CAS 823-22-3), its biological activity is highly
enantioselective. The (R)-enantiomer is the predominant naturally occurring form in dairy and
fruits, responsible for the characteristic creamy-coconut olfactory profile. The (S)-enantiomer
exhibits a distinct, often weaker sensory profile and differential activity in insect pheromone
signaling systems. This guide dissects their divergent behaviors in human olfaction, insect
communication, and pharmacological applications.

Chemical Identity & Physical Properties[2][3][4][5][6]
[7]
Molecule: 5-Hexanolide (6-methyltetrahydro-2H-pyran-2-one) Chirality: The C5 stereocenter

governs the orientation of the methyl group, creating two enantiomers.[2]
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Property (R)-5-Hexanolide (S)-5-Hexanolide Racemate (±)

CAS Number 104468-21-5 (approx.) 104468-22-6 (approx.) 823-22-3

Stereochemistry
(+)-Enantiomer

(typically)

(-)-Enantiomer

(typically)
Mixture (50:50)

Natural Occurrence
Predominant (Milk fat,

Apricot, Plum)

Minor trace (some

fermentations)
Synthetic origin

Odor Quality
Creamy, Coconut,

Coumarinic

Herbal, Fatty, Less

Intense
Sweet, Milky, Nutty

Boiling Point
110–112 °C (15

mmHg)

110–112 °C (15

mmHg)

110–112 °C (15

mmHg)

LogP (Predicted) ~1.1 ~1.1 ~1.1

Technical Note: The sign of optical rotation for

-lactones can vary by solvent and concentration, but the (R)-configuration in the

-lactone series generally correlates with the "natural" creamy/coconut odor

character found in dairy lipids.

Sensory Profile & Olfactory Receptor Binding
The primary biological activity of 5-hexanolide in humans is the modulation of olfactory

receptors (ORs). The "coconut" note is a classic example of chiral recognition by G-protein

coupled receptors (GPCRs).

Mechanism of Action
Lactones bind to specific ORs (e.g., OR1G1 in humans) via hydrophobic interactions with the

alkyl chain and hydrogen bonding with the lactone carbonyl.
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Binding Affinity: The (R)-enantiomer's methyl group orientation typically aligns optimally with

the hydrophobic pocket of the receptor, resulting in a lower odor detection threshold (ODT).

Perceptual Difference:

(R)-Isomer: Characterized by rich, creamy, coconut, and mild coumarin notes. It provides

the "mouthfeel" perception in dairy flavors.

(S)-Isomer: Often described as having a "greener," more herbal, or chemically "fatty" note,

lacking the depth of the (R)-isomer.

Comparative Data
Parameter (R)-Enantiomer (S)-Enantiomer

Odor Threshold (Air) Low (ppb range) Higher (often 2-5x less potent)

Flavor Descriptor Sweet, Creamy, Dairy-like Waxy, Herbal, Weak

Application
Premium Flavoring

(Dairy/Fruit)
Industrial/Masking

Ecological Signaling: Pheromone Activity
In chemical ecology, 5-hexanolide and its analogs serve as species-specific signals. The

enantiomeric ratio (ER) is often the "key" to the lock of insect antennae.

Case Study: Bactrocera oleae (Olive Fruit Fly)
Male olive fruit flies release a blend of lactones to attract females. While

-hexalactone is the primary attractant,

-hexalactone is a critical component of the male bouquet.

Activity: Research indicates that while

-hexalactone triggers strong attraction, the presence of

-hexalactone (specifically the naturally produced isomer) modulates this response,
potentially acting as a short-range courtship signal or spacing pheromone.
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Enantioselectivity: In related species like Rhagoletis batava, the male-produced pheromone

is explicitly (-)-

-heptalactone (an S-like configuration), proving that insects can distinguish lactone chirality
with high precision.

Signaling Pathway Diagram
The following diagram illustrates the pheromone processing pathway in Tephritid flies,

highlighting the discrimination between isomers.
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Caption: Differential signal processing of lactone enantiomers in insect olfactory systems.

Pharmacological & Toxicological Profile
While primarily used as flavoring agents (GRAS status), 5-hexanolide exhibits weak

pharmacological activities that are relevant for drug delivery and antimicrobial formulations.

Antimicrobial Activity
-Lactones possess lipophilic tails that can disrupt microbial cell membranes.

Spectrum: Active against S. aureus, E. coli, and Mycobacterium sp., but with high Minimum

Inhibitory Concentrations (MIC > 500 µg/mL).

Enantiomeric Difference: There is no significant evidence of strong enantioselectivity in

antimicrobial action, suggesting a non-specific mechanism (surfactant-like membrane

disruption) rather than specific protein target binding.
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Metabolic Fate
In mammals, 5-hexanolide is rapidly metabolized.

Hydrolysis: The lactone ring is opened by paraoxonase (lactonase) enzymes in the

blood/liver to form 5-hydroxyhexanoic acid.

Oxidation: The hydroxy acid is further oxidized via beta-oxidation pathways.

Excretion: Metabolites are excreted in urine.

Note: The hydrolysis rate may vary slightly between enantiomers due to the chiral preference

of specific esterases/lactonases.

Synthesis & Production for Bioassays[9]
To test these activities, obtaining high optical purity (>98% ee) is essential. The standard

industrial racemate is insufficient for precise biological characterization.

Chemoenzymatic Resolution Protocol
The most robust method for producing pure (R)- and (S)-5-hexanolide involves the kinetic

resolution of the racemate using lipases (e.g., Candida antarctica Lipase B, CAL-B).

Protocol Overview:

Substrate: Racemic

-hexalactone.

Enzyme: Immobilized CAL-B (Novozym 435).

Solvent: Organic solvent (e.g., MTBE) with a nucleophile (ethanol) for ring opening, OR

aqueous buffer for hydrolysis.

Reaction: The enzyme preferentially hydrolyzes one enantiomer (typically S) to the hydroxy

acid/ester, leaving the other (R) as the unreacted lactone.
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Caption: Chemoenzymatic kinetic resolution workflow to isolate enantiopure 5-hexanolide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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